Cas no 2172137-97-0 (3-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}-2-methylpropanoic acid)

• Product Name: 3-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}-2-methylpropanoic acid
• CAS No: 2172137-97-0
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6034630
• PubChem ID: 165516255
• Update Time: 2025-06-13

3-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}-2-methylpropanoic acid
• EN300-1517565
• 3-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}-2-methylpropanoic acid
• 2172137-97-0

• Inchi： 1S/C28H36N2O5/c1-18(2)20(12-13-26(31)30-16-19(3)27(32)33)14-15-29-28(34)35-17-25-23-10-6-4-8-21(23)22-9-5-7-11-24(22)25/h4-11,18-20,25H,12-17H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： CSNBAFVJQFKDFR-UHFFFAOYSA-N
• SMILES： O(C(NCCC(CCC(NCC(C(=O)O)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}-2-methylpropanoic acid

Comprehensive Overview of 3-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}-2-methylpropanoic acid (CAS No. 2172137-97-0)

The compound 3-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}-2-methylpropanoic acid (CAS No. 2172137-97-0) is a highly specialized Fmoc-protected amino acid derivative, widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group, makes it a critical building block in solid-phase peptide synthesis (SPPS), a technique dominating modern drug discovery and biopharmaceutical research. With the rising demand for custom peptides and therapeutic proteins, this compound has garnered significant attention from researchers exploring targeted drug delivery and precision medicine.

In the context of AI-driven drug design and computational chemistry, CAS No. 2172137-97-0 is often referenced in studies optimizing peptide stability and bioavailability. Its branched alkyl chain and methylpropanoic acid moiety contribute to enhanced hydrophobicity, a property leveraged in peptide-drug conjugates (PDCs) for cancer therapy. Recent publications highlight its role in ADC (antibody-drug conjugate) development, aligning with the industry's focus on next-generation biologics.

The Fmoc group in this compound enables orthogonal deprotection during multi-step syntheses, a feature highly valued in automated peptide synthesizers. As the pharmaceutical industry shifts toward green chemistry, researchers are investigating solvent-free coupling methods using derivatives like 3-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}-2-methylpropanoic acid to reduce environmental impact. This aligns with trending searches on “sustainable peptide synthesis” and “eco-friendly protecting groups” in academic databases.

Analytical characterization of this compound typically involves HPLC-MS and NMR spectroscopy, with purity thresholds exceeding 98% for GMP-grade applications. Its CAS No. 2172137-97-0 is frequently cross-referenced in patents related to peptide-based vaccines, particularly in mRNA vaccine adjuvants—a hot topic since the COVID-19 pandemic. The compound’s carboxylic acid terminus allows for site-specific modifications, making it a candidate for click chemistry applications in bioimaging probes.

From a commercial perspective, 3-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}-2-methylpropanoic acid is listed by major chemical suppliers as a research-grade reagent, with pricing models reflecting its use in high-throughput screening (HTS). Its stability under cryogenic storage (-20°C) ensures compatibility with biobanking protocols, addressing growing interest in long-term biomolecular preservation.

Future directions for this compound include exploration in neural tissue engineering due to its potential to modulate cell-adhesion peptides. With the global peptide market projected to exceed $50 billion by 2027, derivatives like CAS No. 2172137-97-0 will remain pivotal in bridging small-molecule and biologic therapeutics—answering frequent search queries on “peptide vs. protein drugs” and “oral peptide delivery challenges”.